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Compound of Interest

Compound Name: Bis(2-ethylhexyl) dithiodiacetate

Cat. No.: B1607718 Get Quote

Technical Support Center: Bis(2-ethylhexyl)
Dithiodiacetate Extraction Kinetics
Disclaimer: Information regarding the temperature effect on the extraction kinetics of Bis(2-
ethylhexyl) dithiodiacetate is not readily available in the reviewed literature. The following

guide is based on studies of a structurally similar and widely used extractant, Bis(2-ethylhexyl)

phosphoric acid (D2EHPA). The principles and methodologies are expected to be highly

analogous.

Frequently Asked Questions (FAQs)
Q1: What is the general effect of increasing temperature on the extraction kinetics of metal ions

using chelating extractants like Bis(2-ethylhexyl) dithiodiacetate?

Increasing the temperature generally leads to an increase in the rate of metal ion extraction.

This is because higher temperatures provide the necessary activation energy for the extraction

process, which is often chemically controlled.[1][2] The transportation rate of the metal ions

from the aqueous phase to the organic phase tends to increase with a rise in temperature.[1]

Q2: How does temperature influence the extraction efficiency?

While kinetics are enhanced at higher temperatures, the overall extraction efficiency may not

always increase. The effect of temperature on the equilibrium of the extraction reaction also
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plays a role. However, studies on analogous compounds have shown that transportation

percentages of metal ions can be successfully maintained at over 98% across a range of

temperatures.[1]

Q3: What is activation energy, and why is it important in extraction kinetics?

Activation energy (Ea) is the minimum amount of energy required for a chemical reaction to

occur. In the context of solvent extraction, a higher activation energy (typically greater than 10

kcal mol⁻¹) suggests that the process is chemically controlled, meaning the rate is determined

by the speed of the chemical reaction between the extractant and the metal ion.[1][2]

Conversely, a lower activation energy indicates a diffusion-limited process.

Q4: Can temperature changes affect the extraction mechanism?

Yes, a temperature increase can sometimes lead to a change in the rate-limiting step of the

extraction process. For instance, an extraction process that is kinetically controlled at lower

temperatures might become diffusion-controlled at higher temperatures. This is often

accompanied by a decrease in the apparent activation energy.[3][4]
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Issue Possible Cause Troubleshooting Steps

Low Extraction Rate

Insufficient Temperature: The

system may lack the

necessary activation energy for

the extraction reaction to

proceed at a reasonable rate.

Gradually increase the

temperature of the system in

controlled increments (e.g.,

5°C) and monitor the

extraction rate. Determine the

optimal temperature that

balances kinetics and reagent

stability.

Mass Transfer Limitations:

Inadequate mixing can lead to

a diffusion-controlled process,

slowing down the extraction.

Increase the stirring rate to

ensure efficient mixing at the

aqueous-organic interface.

This is particularly important in

diffusion-limited processes.[3]

[4]

Inconsistent Results at

Different Temperatures

Phase Instability: Temperature

changes can affect the

physical properties of the

solvent system, potentially

leading to the formation of a

third phase or emulsions.

Visually inspect the system for

any phase changes. Ensure

the diluent and extractant are

stable at the tested

temperature range. Consider

using a phase modifier if

necessary.

Thermal Degradation of

Reagents: The extractant or

other components of the

system may not be stable at

higher temperatures.

Consult the technical data

sheet for the thermal stability

of Bis(2-ethylhexyl)

dithiodiacetate and the diluent.

Conduct blank runs at high

temperatures to check for

degradation products.

Extraction Rate Decreases at

Higher Temperatures

Exothermic Reaction: Although

less common for this type of

extraction, if the overall

extraction reaction is

exothermic, increasing the

temperature will shift the

Analyze the thermodynamic

parameters of the system. If

the reaction is exothermic,

operating at a lower

temperature might be

necessary to achieve higher
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equilibrium in the reverse

direction, disfavoring

extraction.

extraction efficiency, albeit at a

slower rate.

Quantitative Data Summary
The following table summarizes the effect of temperature on the kinetic parameters for the

extraction of Co²⁺ ions using the analogous extractant D2EHPA in a multidropped liquid

membrane (MDLM) system.[1]

Temperatur
e (K)

k₁ (min⁻¹) k₂ (min⁻¹)
Rmmax x
10⁶
(mol/m²s)

Jdmax x
10⁶
(mol/m²s)

Jamax x 10⁶
(mol/m²s)

293.15 0.023 0.015 1.15 1.07 1.05

298.15 0.029 0.019 1.45 1.35 1.33

303.15 0.037 0.024 1.85 1.73 1.70

308.15 0.046 0.030 2.30 2.15 2.12

Data adapted from a study on Co²⁺ extraction with D2EHPA.[1]

Experimental Protocols
Methodology for Investigating the Effect of Temperature on Extraction Kinetics

This protocol is based on a multidropped liquid membrane (MDLM) system used for Co²⁺

extraction with D2EHPA and can be adapted for Bis(2-ethylhexyl) dithiodiacetate.[1]

1. Materials and Solutions:

Aqueous Donor Phase: A solution of the metal ion of interest (e.g., 100 mg L⁻¹ Co²⁺) with a
specific pH (e.g., pH 1.50).[1]
Organic Phase (Membrane): A solution of Bis(2-ethylhexyl) dithiodiacetate in a suitable
organic solvent like kerosene at a specific concentration (e.g., 0.023 mol L⁻¹).[1]
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Aqueous Acceptor Phase: A stripping solution with a specific pH (e.g., pH 5.25) to receive
the extracted metal ions.[1]

2. Experimental Setup:

A multidropped liquid membrane (MDLM) extraction system or a similar liquid-liquid
extraction setup.[1]
A temperature-controlled water bath or jacketed vessel to maintain the desired experimental
temperature.
A variable speed pump or stirrer for controlled mixing.[1]

3. Procedure:

Equilibrate all solutions and the extraction apparatus to the desired temperature (e.g., 293.15
K, 298.15 K, 303.15 K, and 308.15 K).[1]
Place equal volumes (e.g., 100 mL) of the donor, acceptor, and organic phases into their
respective reservoirs in the MDLM system.[1]
Start the pump or stirrer at a constant speed (e.g., 20 rpm) to initiate the extraction process.
[1]
Collect samples from the donor and acceptor phases at regular time intervals.
Analyze the concentration of the metal ion in the collected samples using a suitable
analytical technique (e.g., UV-Vis spectrophotometry after complexation).[1]
Repeat the experiment for each desired temperature, keeping all other parameters constant.

4. Data Analysis:

Plot the concentration of the metal ion in the organic and aqueous phases as a function of
time for each temperature.
Calculate the initial fluxes and rate constants from the concentration-time data.
Use the Arrhenius equation to determine the activation energy (Ea) of the extraction process
from the rate constants obtained at different temperatures.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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